Cas no 1514433-81-8 (5-Bromo-2-(cyanomethyl)-6-fluorobenzimidazole)

• Product Name: 5-Bromo-2-(cyanomethyl)-6-fluorobenzimidazole
• CAS No: 1514433-81-8
• MF: C₉H₅BrFN₃
• MW: 254.058503866196
• MDL: MFCD23734343
• CID: 4607878
• PubChem ID: 79631041
• Update Time: 2025-05-25

5-Bromo-2-(cyanomethyl)-6-fluorobenzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(cyanomethyl)-6-fluorobenzimidazole
• CS-12334
• 2-(6-Bromo-5-fluoro-1H-benzo[d]imidazol-2-yl)acetonitrile
• 2-(5-bromo-6-fluoro-1H-benzimidazol-2-yl)acetonitrile
• AC4424
• DB-107999
• 1514433-81-8
• SY046481
• C9H5BrFN3
• AKOS018187639
• MFCD23734343

• MDL： MFCD23734343
• Inchi： 1S/C9H5BrFN3/c10-5-3-7-8(4-6(5)11)14-9(13-7)1-2-12/h3-4H,1H2,(H,13,14)
• InChI Key： CHZGWRCSNFMBSC-UHFFFAOYSA-N
• SMILES： C1(CC#N)NC2=CC(Br)=C(F)C=C2N=1

Computed Properties

• Exact Mass: 252.96509g/mol
• Monoisotopic Mass: 252.96509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 487.5±35.0 °C at 760 mmHg
• Flash Point: 248.6±25.9 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-Bromo-2-(cyanomethyl)-6-fluorobenzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Bromo-2-(cyanomethyl)-6-fluorobenzimidazole

5-Bromo-2-(cyanomethyl)-6-fluorobenzimidazole (CAS No. 1514433-81-8)

The compound 5-Bromo-2-(cyanomethyl)-6-fluorobenzimidazole (CAS No. 1514433-81-8) is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the benzimidazole family, which is a class of organic compounds characterized by a benzene ring fused to an imidazole ring. The presence of bromine and fluorine substituents, along with the cyanomethyl group, imparts unique electronic and structural properties to this molecule, making it a subject of interest in contemporary research.

Benzimidazoles are widely studied due to their versatile reactivity and ability to act as scaffolds in drug design. The 5-bromo and 6-fluoro substituents in this compound introduce electron-withdrawing effects, which can influence the compound's reactivity, stability, and bioavailability. The cyanomethyl group at the 2-position further enhances the molecule's functional diversity, enabling it to participate in various chemical transformations such as nucleophilic substitutions and cross-coupling reactions.

Recent studies have highlighted the potential of 5-Bromo-2-(cyanomethyl)-6-fluorobenzimidazole in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for synthesizing bioactive molecules targeting specific therapeutic areas, such as anticancer and antiviral agents. The compound's ability to form stable complexes with metal ions has also been investigated, suggesting its potential application in catalysis and materials science.

In terms of synthesis, 5-Bromo-2-(cyanomethyl)-6-fluorobenzimidazole can be prepared through a variety of methods, including nucleophilic aromatic substitution and Ullmann-type coupling reactions. These methods leverage the reactivity of bromine and fluorine substituents to facilitate the formation of desired intermediates. The incorporation of the cyanomethyl group is typically achieved through alkylation or acylation steps, depending on the specific reaction conditions.

The physical properties of 5-Bromo-2-(cyanomethyl)-6-fluorobenzimidazole include a melting point of approximately 200°C and a molecular weight of 277.0 g/mol. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it suitable for use in various synthetic protocols. The compound's UV-vis spectrum exhibits strong absorption bands due to the conjugated aromatic system, which can be exploited for sensing applications.

From an environmental perspective, 5-Bromo-2-(cyanomethyl)-6-fluorobenzimidazole demonstrates moderate biodegradability under aerobic conditions. Its persistence in aquatic environments is influenced by factors such as pH and temperature, which are critical considerations for its safe handling and disposal.

In conclusion, 5-Bromo-2-(cyanomethyl)-6-fluorobenzimidazole (CAS No. 1514433-81-8) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research, particularly in drug discovery and materials development.